Cas no 665-31-6 (2,2-difluorosuccinic acid)

• Product Name: 2,2-difluorosuccinic acid
• CAS No: 665-31-6
• Molecular Formula: C₄H₄O₄F₂
• Molecular Weight: 154.06896
• MDL: MFCD00040970
• CID: 39474
• PubChem ID: 69581

2,2-difluorosuccinic acid Properties

Names and Identifiers

• 2,2-difluorosuccinic acid
• 2,2-difluorobutanedioic acid
• NS00042306
• SY039494
• A835483
• MS-20034
• CS-0130150
• 2,2-difluoro-butanedioic acid
• SCHEMBL2069147
• EINECS 211-558-1
• 2,2-Difluorosuccinicacid
• AT12559
• SR-01000642429-1
• DTXSID20216702
• 665-31-6
• MFCD00040970
• TKW7W7K94G
• 2,2-Difluorosuccinic acid, AldrichCPR
• FT-0609240
• AKOS005063380
• ZYLFHISLYSHWRH-UHFFFAOYSA-M
• J-506800
• Butanedioic acid, 2,2-difluoro-
• Succinic acid, 2,2-difluoro-
• 2,2-difluoro-succinic acid
• CCG-53254
• DB-008113
• STL554334
• BBL100540

• MDL： MFCD00040970
• InChIKey： ZYLFHISLYSHWRH-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H4F2O4/c5-4(6,3(9)10)1-2(7)8/h1H2,(H,7,8)(H,9,10)
• SMILES： C(C(=O)O)C(C(=O)O)(F)F
• BRN： 1773355

Computed Properties

• Exact Mass: 154.00800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 154.008
• Heavy Atom Count: 10
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• LogP: 0.18100
• PSA: 74.60000
• Refractive Index: 1.482
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 127 ºC
• Melting Point: 144-145°C
• Flash Point: 113 ºC
• Color/Form: White or brown powder
• Solubility: Soluble in water.
• Density: 2.051

2,2-difluorosuccinic acid Security Information

• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：3261
• Hazard Statement： Corrosive
• PackingGroup：III
• Risk Phrases： R34
• HazardClass：8

2,2-difluorosuccinic acid Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%